lymphocyte antigen 6 complex locus K (119-128)
Description
lymphocyte antigen 6 complex locus K
Scientific Research Applications
Role in Cancer Research and Treatment
- LY6K in Tumor Cells: LY6K has been identified as highly expressed in various tumor cells, contributing to tumorigenesis and progression, and is negatively correlated with patient prognosis. This suggests its potential as a target for tumor immunotherapy (Guo et al., 2021).
- LY6K and miRNA-500a-3p in Lung Cancer: In non-small cell lung cancer (NSCLC), the suppression of LY6K by increased miR-500a-3p is observed, indicating its involvement in cell proliferation, invasion, and lung metastasis formation (Liao et al., 2018).
- LY6K in Glioblastoma: Elevated LY6K expression correlates with poor patient prognosis in glioblastoma. It enhances tumorigenicity through ERK1/2 signaling, mediated by caveolin-1 interaction (Sastry et al., 2020).
Diagnostic Biomarker for Cancer
- LY6K as a Serologic Biomarker: Overexpression of LY6K is associated with poor prognosis in lung and esophageal carcinomas. It is also identified as a serologic biomarker, useful for cancer diagnosis and as a target for molecular therapies (Ishikawa et al., 2007).
Gene Regulation and Epigenetic Control
- Regulation of LY6K Gene Expression: AP-1 transcription factor plays a significant role in regulating LY6K gene expression, with implications for breast cancer cell mobility. Genetic polymorphisms and epigenetic modifications are important in controlling LY6K expression (Kong & Park, 2010; Kong, Son & Park, 2016).
Role in Immunological Regulation and Viral Infection
- LY6E in Immunological Regulation: Although not directly related to LY6K, LY6E, a related protein, plays a role in immunological regulation and has implications in viral infection, offering insights into the broader biology of LY6 family members (Yu & Liu, 2019).
Clinical Trials and Therapeutic Targets
- Clinical Trials Targeting LY6K: LY6K has been a focus in clinical trials, especially in the development of vaccines targeting this antigen, suggesting its potential as a therapeutic target in cancer treatment (Ishikawa et al., 2012).
properties
Product Name |
lymphocyte antigen 6 complex locus K (119-128) |
|---|---|
sequence |
RYCNLEGPPI |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
lymphocyte antigen 6 complex locus K (119-128) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
